Cas no 36116-84-4 (Phosphonic acid,diisooctyl ester)
36116-84-4 structure
Product Name:Phosphonic acid,diisooctyl ester
CAS No:36116-84-4
MF:C16H34O3P
MW:305.413126468658
CID:309231
PubChem ID:6335888
Update Time:2025-04-19
Phosphonic acid,diisooctyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,diisooctyl ester
- BIS-(2-ETHYLHEXYL)-PHOSPHITE
- bis[(6-methylheptyl)oxy](oxo)phosphonium
- di-Isooctyl phosphite
- NS00057633
- EINECS 252-873-4
- BIS(6-METHYLHEPTYL) PHOSPHONATE
- FT-0623009
- 36116-84-4
- DTXSID30957533
- Diisooctyl phosphonate
- SCHEMBL20377358
- Phosphonic acid, diisooctyl ester
-
- Inchi: 1S/C16H34O3P/c1-15(2)11-7-5-9-13-18-20(17)19-14-10-6-8-12-16(3)4/h15-16H,5-14H2,1-4H3/q+1
- InChI Key: DBLFQTDPPZZDGX-UHFFFAOYSA-N
- SMILES: [P+](=O)(OCCCCCC(C)C)OCCCCCC(C)C
Computed Properties
- Exact Mass: 305.22472
- Monoisotopic Mass: 305.22455694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 41.52
Phosphonic acid,diisooctyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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